Cas no 896033-47-9 (ethyl 2-2-({5-2-(4-fluorophenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate)

• Product Name: ethyl 2-2-({5-2-(4-fluorophenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate
• CAS No: 896033-47-9
• MF: C₂₁H₁₉FN₄O₄S₂
• MW: 474.528365373611
• CID: 6020977
• PubChem ID: 18561348
• Update Time: 2025-06-11

ethyl 2-2-({5-2-(4-fluorophenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-2-({5-2-(4-fluorophenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate
• ethyl 2-[[2-[[5-[[2-(4-fluorophenyl)acetyl]amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• AKOS024613552
• 896033-47-9
• ethyl 2-(2-((5-(2-(4-fluorophenyl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate
• ethyl 2-[2-({5-[2-(4-fluorophenyl)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamido]benzoate
• F1838-3986

• Inchi： 1S/C21H19FN4O4S2/c1-2-30-19(29)15-5-3-4-6-16(15)23-18(28)12-31-21-26-25-20(32-21)24-17(27)11-13-7-9-14(22)10-8-13/h3-10H,2,11-12H2,1H3,(H,23,28)(H,24,25,27)
• InChI Key： GKZSRAPEFGSXEN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1NC(CSC1=NN=C(NC(CC2=CC=C(F)C=C2)=O)S1)=O

Computed Properties

• Exact Mass: 474.08317561g/mol
• Monoisotopic Mass: 474.08317561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 164Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 2-2-({5-2-(4-fluorophenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate

Comprehensive Analysis of Ethyl 2-2-({5-2-(4-Fluorophenyl)acetamido-1,3,4-Thiadiazol-2-yl}sulfanyl)acetamidobenzoate (CAS No. 896033-47-9)

The compound ethyl 2-2-({5-2-(4-fluorophenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate (CAS No. 896033-47-9) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,3,4-thiadiazole core and a 4-fluorophenyl moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

One of the most searched questions regarding this compound is: "What are the potential therapeutic applications of ethyl 2-2-({5-2-(4-fluorophenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate?" Preliminary studies suggest that its thiadiazole and benzoate functionalities may contribute to antimicrobial, anti-inflammatory, or even anticancer properties. The presence of the fluorophenyl group enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug design. These attributes align with current trends in precision medicine and targeted therapy, which dominate modern pharmaceutical discourse.

From a synthetic chemistry perspective, the compound's sulfanylacetamido bridge offers versatility for further derivatization. This feature is highly relevant to researchers exploring structure-activity relationships (SAR), a hot topic in computational chemistry and AI-driven drug discovery. Computational models, such as molecular docking, are increasingly used to predict how modifications to the thiadiazole or benzoate segments could enhance binding affinity to specific enzymes or receptors.

Another frequently asked question is: "How is ethyl 2-2-({5-2-(4-fluorophenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate synthesized?" The synthesis typically involves multi-step reactions, including amide coupling and thioether formation, with careful optimization of conditions to ensure high yield and purity. Green chemistry principles, such as using catalytic methods or solvent-free reactions, are often applied to align with sustainability goals—a key concern in contemporary chemical manufacturing.

The compound's stability under various pH and temperature conditions is another area of interest. Recent searches highlight queries like: "Is ethyl 2-2-({5-2-(4-fluorophenyl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate stable in aqueous solutions?" Studies indicate that the ester linkage in the benzoate group may be susceptible to hydrolysis under extreme conditions, necessitating proper storage in anhydrous environments. This insight is crucial for formulators working on drug delivery systems or nanocarriers.

In the context of intellectual property, patents involving this compound often focus on its use as an intermediate for heterocyclic pharmaceuticals. The 4-fluorophenyl segment, in particular, is a common pharmacophore in FDA-approved drugs, reinforcing its commercial viability. As the demand for small-molecule inhibitors grows, especially in oncology and infectious diseases, this compound's derivatives may play a pivotal role.

Finally, analytical characterization techniques such as NMR, HPLC, and mass spectrometry are essential for verifying the purity and identity of CAS No. 896033-47-9. These methods are frequently discussed in online forums and scientific communities, reflecting their importance in quality control. With advancements in high-throughput screening, the compound's potential applications continue to expand, making it a subject of ongoing research and innovation.